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Compound of Interest

Compound Name: N-benzyl-beta-alanine

CAS No.: 5426-62-0

Cat. No.: B1267378

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-benzyl-beta-alanine. The following procedural

guidance outlines the necessary personal protective equipment (PPE), step-by-step

operational protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
N-benzyl-beta-alanine is classified with hazards that necessitate the mandatory use of

appropriate PPE to minimize exposure and ensure personal safety.[1] It is known to cause skin

irritation, serious eye damage, and may cause respiratory irritation.[1]

Required Personal Protective Equipment:
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Protection Type Required Equipment
Specifications and
Rationale

Eye and Face Protection Safety Goggles or Face Shield

Safety goggles should conform

to EN166 or OSHA 29 CFR

1910.133 standards to protect

against splashes.[2][3][4][5] A

face shield may be necessary

for enhanced protection during

procedures with a high risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended.[6] Gloves must

be inspected for integrity

before use and disposed of

properly after handling the

chemical.[3][7]

Body Protection Laboratory Coat

A standard laboratory coat is

required to protect skin and

clothing from contamination.[7]

Respiratory Protection NIOSH-approved Respirator

A respirator may be necessary

if handling the compound

outside of a certified chemical

fume hood or if dust formation

is likely.[2][4][5] The specific

type should be determined by

a risk assessment.

Quantitative Safety Data
The following table summarizes the available quantitative data for N-benzyl-beta-alanine.

Occupational exposure limits have not been established by region-specific regulatory bodies.[2]

[4][5]
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Data Point Value Source

GHS Hazard Statements H315, H318, H335 ECHA C&L Inventory[1]

Molecular Formula C10H13NO2 PubChem[1]

Molecular Weight 179.22 g/mol PubChem[1]

Operational and Disposal Plan
Adherence to the following step-by-step protocols for handling and disposal is critical for

maintaining a safe laboratory environment.

Step-by-Step Handling Protocol
Preparation and Inspection:

Ensure the Safety Data Sheet (SDS) is readily accessible for reference.

Visually inspect the container for any damage or leaks upon receipt.

Confirm that a properly functioning chemical fume hood, safety shower, and eyewash

station are immediately accessible.[8]

Donning PPE:

Before handling, correctly don all required PPE as specified in the table above.

Handling and Use:

All handling of N-benzyl-beta-alanine should be conducted within a certified chemical

fume hood to minimize inhalation exposure.[9]

Use appropriate, clean, and dry laboratory equipment to prevent contamination.

Avoid the formation of dust and aerosols.[3]

Keep the container tightly closed when not in use.[8]
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Storage:

Store the container in a cool, dry, and well-ventilated area.[8]

Protect from moisture.[4][8]

Spill and Emergency Procedures
Spill: In the event of a spill, evacuate non-essential personnel. Wearing appropriate PPE,

cover the spill with an inert absorbent material and collect it into a suitable container for

disposal.[3] Avoid creating dust.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[10][11] Seek medical attention.[10][11]

Skin Contact: Wash off immediately with plenty of soap and water.[3] Remove contaminated

clothing.[6] If skin irritation occurs, seek medical advice.[8][11]

Inhalation: Move the person to fresh air.[8][10] If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[10]

Ingestion: Rinse mouth with water and drink plenty of water afterwards.[10] Do not induce

vomiting. Seek immediate medical attention.

Disposal Plan
Waste Product: Dispose of N-benzyl-beta-alanine in accordance with local and national

regulations.[8] This should be done through a licensed waste disposal company.[8]

Contaminated Packaging: Before disposing of the container, ensure it is completely empty.[8]

Dispose of the contaminated packaging in the same manner as the waste product.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key workflows for safely handling N-benzyl-beta-alanine.
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Safe Handling Workflow for N-benzyl-beta-alanine
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Caption: Workflow for safe handling of N-benzyl-beta-alanine.
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Disposal Workflow for N-benzyl-beta-alanine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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